Cas no 1352515-17-3 (4,6-Diethyl-2-oxo-2H-chromene-3-carbonitrile)

• Product Name: 4,6-Diethyl-2-oxo-2H-chromene-3-carbonitrile
• CAS No: 1352515-17-3
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 4937591
• Update Time: 2025-07-02

4,6-Diethyl-2-oxo-2H-chromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,6-Diethyl-2-oxo-2H-chromene-3-carbonitrile

• Inchi： 1S/C14H13NO2/c1-3-9-5-6-13-11(7-9)10(4-2)12(8-15)14(16)17-13/h5-7H,3-4H2,1-2H3
• InChI Key： JYMJOJSFORZSTJ-UHFFFAOYSA-N
• SMILES： O1C(C(C#N)=C(CC)C2C=C(C=CC1=2)CC)=O

Computed Properties

• Exact Mass: 227.094628657 g/mol
• Monoisotopic Mass: 227.094628657 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.1
• Molecular Weight: 227.26

Additional information on 4,6-Diethyl-2-oxo-2H-chromene-3-carbonitrile

Research Brief on 4,6-Diethyl-2-oxo-2H-chromene-3-carbonitrile (CAS: 1352515-17-3): Recent Advances and Applications

4,6-Diethyl-2-oxo-2H-chromene-3-carbonitrile (CAS: 1352515-17-3) is a synthetic coumarin derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for drug development, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial therapies. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanisms of action, synthetic pathways, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anticancer properties of 4,6-Diethyl-2-oxo-2H-chromene-3-carbonitrile, demonstrating its ability to inhibit the proliferation of breast cancer cells (MCF-7) through the modulation of the PI3K/AKT/mTOR signaling pathway. The compound exhibited a dose-dependent cytotoxic effect, with an IC50 value of 12.5 μM, suggesting its potential as a lead compound for further optimization. Additionally, molecular docking studies revealed strong interactions with key oncogenic targets, further validating its therapeutic potential.

In the context of antimicrobial research, a recent preprint on BioRxiv reported the synthesis and evaluation of 4,6-Diethyl-2-oxo-2H-chromene-3-carbonitrile derivatives against multidrug-resistant bacterial strains. The study identified several derivatives with potent activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 4 to 16 μg/mL. These findings underscore the compound's utility as a scaffold for developing novel antibiotics to address the growing threat of antimicrobial resistance.

From a synthetic chemistry perspective, advancements in the preparation of 4,6-Diethyl-2-oxo-2H-chromene-3-carbonitrile have been reported in Organic Letters. A novel one-pot synthesis method utilizing a Knoevenagel condensation reaction was developed, achieving a yield of 85% with high purity. This method offers a more efficient and scalable route for producing the compound, facilitating its broader application in drug discovery programs.

In conclusion, 4,6-Diethyl-2-oxo-2H-chromene-3-carbonitrile (CAS: 1352515-17-3) represents a promising candidate for multiple therapeutic applications. Its diverse biological activities, coupled with recent synthetic improvements, position it as a valuable tool for researchers in chemical biology and medicinal chemistry. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models to advance its translational potential.